Cas no 1206984-89-5 (N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide)

• Product Name: N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• CAS No: 1206984-89-5
• MF: C₂₀H₁₇ClN₄O₂
• MW: 380.82758307457
• CID: 5390157
• Update Time: 2025-07-14

N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide

• Inchi： 1S/C20H17ClN4O2/c1-12-2-7-16-15(10-12)18-19(24-16)20(27)25(11-22-18)9-8-17(26)23-14-5-3-13(21)4-6-14/h2-7,10-11,24H,8-9H2,1H3,(H,23,26)
• InChI Key： WMOSFINAIWVLQY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=CC(C)=C3

Additional information on N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide

Comprehensive Overview of N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide (CAS No. 1206984-89-5)

The compound N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide (CAS No. 1206984-89-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidoindole core and a chlorophenyl substituent, makes it a promising candidate for various applications, including drug discovery and molecular biology. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide has surged due to their versatility in medicinal chemistry. This compound's CAS No. 1206984-89-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its propanamide linkage and indole derivative backbone contribute to its stability and binding affinity, which are critical for targeted therapy applications.

One of the most discussed topics in the scientific community is the role of small-molecule inhibitors in treating complex diseases. N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide aligns with this trend, as its mechanism of action is hypothesized to involve interference with specific cell signaling pathways. This has led to increased interest in its potential applications in cancer research and neurodegenerative disease studies, where modulating protein interactions is crucial.

The synthesis of N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide involves multi-step organic reactions, often starting from indole derivatives and incorporating chlorophenyl groups through amide coupling. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can affect its bioactivity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound.

From a commercial perspective, CAS No. 1206984-89-5 is listed in several chemical catalogs as a research-grade chemical, with suppliers highlighting its potential for high-throughput screening. Its molecular weight and solubility profile make it suitable for in vitro assays, further driving its adoption in laboratories. Additionally, its patent status and intellectual property landscape are often queried by industry professionals exploring its commercial viability.

Environmental and safety considerations are also critical when working with N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide. While it is not classified as hazardous, proper handling protocols are recommended to ensure laboratory safety. Disposal methods should adhere to local regulations to minimize environmental impact, a topic increasingly relevant in green chemistry discussions.

In summary, N-(4-chlorophenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide (CAS No. 1206984-89-5) represents a fascinating area of research with broad implications for drug development and biochemical studies. Its structural complexity and functional diversity position it as a valuable tool for scientists exploring new therapeutic avenues. As interest in precision medicine and molecular targeting grows, compounds like this will likely remain at the forefront of scientific inquiry.